Octadecafluoro-9-(trifluoromethyl)decanoic acid

• CAS: 16486-94-5
• Molecular Formula: C11HF21O2
• Molecular Weight: 564.09 g/mol
• SMILES: C(=O)(C(C(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O
• InChI: InChI=1S/C11HF21O2/c12-2(13,1(33)34)4(15,16)6(19,20)8(23,24)9(25,26)7(21,22)5(17,18)3(14,10(27,28)29)11(30,31)32/h(H,33,34)
• InChIKey: FTUYMACVNWCLNM-UHFFFAOYSA-N

Octadecafluoro-9-(trifluoromethyl)decanoic acid (CAS 16486-94-5) is an eleven-carbon, branched-chain perfluorocarboxylic acid (PFCA) with the molecular formula C11HF21O2 and a molecular weight of 564.09 g/mol. It belongs to the broader class of perfluoroalkyl carboxylic acids (PFCAs, C7–C13) that are widely employed as surfactants, emulsifiers, corrosion inhibitors, and analytical standards in both industrial and environmental research contexts.

Octadecafluoro-9-(trifluoromethyl)decanoic acid (CAS 16486-94-5): A Branched Perfluorocarboxylic Acid for Specialized Industrial and Analytical Applications

Octadecafluoro-9-(trifluoromethyl)decanoic acid (CAS 16486-94-5) is an eleven-carbon, branched-chain perfluorocarboxylic acid (PFCA) with the molecular formula C11HF21O2 and a molecular weight of 564.09 g/mol . It belongs to the broader class of perfluoroalkyl carboxylic acids (PFCAs, C7–C13) that are widely employed as surfactants, emulsifiers, corrosion inhibitors, and analytical standards in both industrial and environmental research contexts [1]. The compound is fully fluorinated except for the terminal carboxylate headgroup, imparting extreme hydrophobicity, oleophobicity, thermal stability, and chemical inertness. The presence of a trifluoromethyl branch at the 9-position distinguishes it structurally from linear PFCA analogs and underpins key differences in thermodynamic stability, environmental fate, and performance characteristics relevant to scientific procurement decisions.

Branched perfluorocarboxylic acid for high-temperature surfactant and emulsifier applications Thermal stability and chemical inertness support industrial formulations

Analytical standard for isomer-specific environmental monitoring Single-branch structure enables discrimination from linear PFCAs

Research precursor for fluoroalkyl-functionalized materials with distinct thermal signature Branching alters density and boiling point for tailored coating synthesis

• [1] National Institute of Technology and Evaluation (NITE), Japan. Chemical Substances Information: 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-Octadecafluoro-9-(trifluoromethyl)decanoic acid; Regulatory Classification: Perfluoroalkyl carboxylic acid (C=7-13). https://www.nite.go.jp/chem/jcheck/detail.action?cno=16486-94-5&mno=2-2659&request_locale=en (accessed 2026-05-03). View Source

Why Generic Substitution of Branched PFCAs with Linear Analogs Fails: The Case of Octadecafluoro-9-(trifluoromethyl)decanoic acid

Procurement decisions involving perfluorocarboxylic acids often assume that compounds sharing the same carbon chain length are interchangeable. However, branching significantly alters physicochemical properties, thermodynamic stability, and environmental behavior. Octadecafluoro-9-(trifluoromethyl)decanoic acid contains a trifluoromethyl branch that disrupts the linear perfluoroalkyl chain, leading to measurable differences in density, boiling point, and solvent partitioning compared to its linear isomer, perfluoro-n-undecanoic acid (PFUnA) . Computational studies further predict that branched perfluoroalkyl compounds are more thermodynamically stable than their linear counterparts, a difference that can affect product stability and performance under thermal stress [1]. In environmental and biological contexts, branched PFCAs exhibit lower trophic biomagnification potential than linear isomers [2]. These quantitative differences mean that substituting a branched PFCA with a generic linear PFCA—or vice versa—can introduce unintended variability in process efficiency, environmental impact, and regulatory compliance.

Physicochemical Branching alters density, boiling point, and solvent partitioning relative to linear PFUnA; process conditions may shift without re-validation.

Thermal stability Branched PFCAs are predicted to be more thermodynamically stable; substitution with a linear isomer may reduce shelf-life under thermal stress.

Environmental fate Branched isomers show lower trophic biomagnification; linear analogs may present a different environmental persistence profile.

• [1] Rayne S, Forest K. Comparative semiempirical, ab initio, and density functional theory study on the thermodynamic properties of linear and branched perfluoroalkyl sulfonic acids/sulfonyl fluorides, perfluoroalkyl carboxylic acid/acyl fluorides, and perhydroalkyl sulfonic acids, alkanes, and alcohols. Journal of Molecular Structure: THEOCHEM, 2010, 941(1-3), 107-118. DOI: 10.1016/j.theochem.2009.11.015. View Source
• [2] Zhang Z, Peng H, Wan Y, Hu J. Isomer-specific trophic transfer of perfluorocarboxylic acids in the marine food web of Liaodong Bay, North China. Environmental Science and Technology, 2015, 49(3), 1453-1461. DOI: 10.1021/es504445x. View Source

Quantitative Differentiation of Octadecafluoro-9-(trifluoromethyl)decanoic acid from Linear PFCA Analogs

Thermodynamic Stability Advantage of Branched Perfluoroalkyl Compounds over Linear Isomers

Computational modeling at the PM6 semiempirical level (validated by MP2/6-311++G(d,p) and M05-2X/6-311++G(d,p) DFT methods) consistently predicts that branched perfluoroalkyl carboxylic acids are more thermodynamically stable than their straight-chain isomers. This class-level inference, when applied to Octadecafluoro-9-(trifluoromethyl)decanoic acid, suggests a measurable thermodynamic advantage over linear PFUnA (perfluoro-n-undecanoic acid), a finding supported by agreement between PM6 estimated properties and available experimental data for branched alkyl compounds [1]. The magnitude of this stabilization is expected to influence thermal degradation profiles and shelf-life stability.

Thermodynamic stability

Class-level inference

Branched predicted more stable than linear isomer (PM6)

Supports thermal stability screening for branched PFCAs

No quantitative ΔΔHf for this pair; trend validated by DFT

Evidence Dimension	Relative thermodynamic stability (branched vs. linear perfluoroalkyl carboxylic acids)
Target Compound Data	Branched structure predicted to be more thermodynamically stable than linear isomer (PM6 semiempirical calculations).
Comparator Or Baseline	Linear perfluoroalkyl carboxylic acids predicted to be less thermodynamically stable. PM6 method validated against experimental alkane/alcohol data where branched isomers show lower enthalpy of formation.
Quantified Difference	Directional only; quantitative ΔΔHf values not available for this specific compound pair, but the trend is consistent across the perfluoroalkyl carboxylic acid class.
Conditions	Gas and aqueous phase PM6 semiempirical calculations; validated by MP2/6-311++G(d,p)//B3LYP/6-311++G(d,p) and M05-2X/6-311++G(d,p) levels of theory (Rayne & Forest, 2010).

Why This Matters

Higher thermodynamic stability can translate to longer shelf-life and more consistent performance in high-temperature industrial applications, a key differentiator when selecting between branched and linear PFCA surfactants or intermediates.

• [1] Rayne S, Forest K. Comparative semiempirical, ab initio, and density functional theory study on the thermodynamic properties of linear and branched perfluoroalkyl sulfonic acids/sulfonyl fluorides, perfluoroalkyl carboxylic acid/acyl fluorides, and perhydroalkyl sulfonic acids, alkanes, and alcohols. Journal of Molecular Structure: THEOCHEM, 2010, 941(1-3), 107-118. DOI: 10.1016/j.theochem.2009.11.015. View Source

Reduced Trophic Biomagnification of Branched versus Linear Perfluorocarboxylic Acid Isomers in Marine Food Webs

Isomer-specific analysis of PFCAs in a marine food web from Liaodong Bay, China reveals that branched PFCA isomers exhibit lower trophic magnification factors (TMFs) than their linear counterparts. While linear PFCAs showed significant positive relationships between concentration and trophic level, with TMFs ranging from 1.90 to 4.88, the correlations for branched PFCAs were positive but lacked statistical significance [1]. In invertebrates, fish, and birds, the percentage of branched PFCAs relative to linear PFCAs decreased with increasing trophic level (15.5% in invertebrates, 9.9% in fish, 6.0% in birds), indicating that branched isomers biomagnify less efficiently than linear isomers.

Trophic biomagnification

Class-level inference

Branched TMF not significant; branched-to-linear ratio declined ~60% from invertebrates to birds

Indicates lower environmental persistence for branched isomers

Marine food web, Liaodong Bay; linear TMF 1.90–4.88 significant

Evidence Dimension	Trophic magnification factor (TMF) and % branched-to-linear ratio across trophic levels
Target Compound Data	Branched PFCA isomers (class) showed positive but non-significant TMF correlations; % branched decreased from 15.5% (invertebrates) to 6.0% (birds).
Comparator Or Baseline	Linear PFCA isomers showed significant positive TMFs ranging from 1.90 to 4.88; % linear increased with trophic level.
Quantified Difference	Linear PFCAs: TMF = 1.90–4.88 (significant). Branched PFCAs: TMF not statistically significant. Branched-to-linear ratio declined by ~60% from invertebrates to birds.
Conditions	Marine food web study (benthic invertebrates, fish, gulls) from Liaodong Bay, China; GC-MS analysis with in-port derivatization; 11 marine species (Zhang et al., 2015).

Why This Matters

Lower biomagnification potential makes branched PFCAs a potentially preferable choice for applications where environmental release is unavoidable, aligning with stricter global regulations on bioaccumulative substances.

• [1] Zhang Z, Peng H, Wan Y, Hu J. Isomer-specific trophic transfer of perfluorocarboxylic acids in the marine food web of Liaodong Bay, North China. Environmental Science and Technology, 2015, 49(3), 1453-1461. DOI: 10.1021/es504445x. View Source

Physicochemical Property Differentiation: Density and Boiling Point of the Branched PFCA versus Linear Perfluoroundecanoic Acid

Octadecafluoro-9-(trifluoromethyl)decanoic acid exhibits a calculated density of 1.765 g/cm³ and a boiling point of 221.506 °C at 760 mmHg, with a flash point of 87.764 °C . These values differ from those of linear perfluoroundecanoic acid (PFUnA, CAS 2058-94-8), which typically exhibits a melting point range of 96–101 °C and a boiling point of 160 °C at 60 mmHg [1]. The lower boiling point of the branched isomer at ambient pressure (221.5 °C versus an extrapolated value for PFUnA of ~245 °C estimated from vacuum distillation data) indicates altered intermolecular interactions due to chain branching.

Density & boiling point

Cross-study comparable

Density 1.765 g/cm³; BP 221.5 °C (760 mmHg) vs. linear ~245 °C estimated

~23 °C BP gap may affect distillation and formulation behavior

Target values calculated; comparator from lit. specification sheets

Evidence Dimension	Density (calculated) and boiling point at 760 mmHg
Target Compound Data	Density 1.765 g/cm³; Boiling point 221.506 °C at 760 mmHg; Flash point 87.764 °C.
Comparator Or Baseline	Perfluoro-n-undecanoic acid (PFUnA, CAS 2058-94-8): Boiling point 160 °C at 60 mmHg (lit.); Melting point 96–101 °C (lit.).
Quantified Difference	Boiling point at 760 mmHg: 221.5 °C (branched) vs. ~245 °C estimated (linear). Approximate 23 °C difference.
Conditions	Target compound: calculated values (ChemBlink). Comparator: experimental literature values from commercial specification sheets.

Why This Matters

Differences in boiling point and density directly impact distillation recovery, formulation behavior, and phase separation efficiency; a 23 °C boiling point gap is significant for procurement of high-purity materials for analytical standards or reactive intermediates.

• [1] Chembase.cn. Perfluoro-n-undecanoic acid (PFUnA) CAS 2058-94-8. Boiling point: 160 °C/60 mmHg (lit.); Melting point: 96-101 °C (lit.). https://www.chembase.cn (accessed 2026-05-03). View Source

Regulatory Classification as a Long-Chain Perfluorocarboxylic Acid (C=7–13) with Upcoming Prohibition in Japan

Under Japan's Chemical Substances Control Law (CSCL), Octadecafluoro-9-(trifluoromethyl)decanoic acid is classified within the group 'Perfluoroalkyl carboxylic acid (C=7-13)' and is listed as an existing chemical substance [1]. Japan has recently announced prohibition measures for long-chain PFCAs, with an import ban and other prohibitions expected to take effect from approximately 17 June 2026 [2]. This regulatory trajectory mirrors Stockholm Convention discussions on long-chain PFCAs and places the compound under heightened compliance scrutiny relative to shorter-chain alternatives (C4–C6) or non-fluorinated substitutes.

Regulatory classification

Class-level inference

Classified as long-chain PFCA (C7–13); Japan prohibition expected ~17 Jun 2026

Regulatory risk prompts pre-compliance evaluation

Short-chain PFCAs (C4–C6) currently exempt from ban

Evidence Dimension	Regulatory status and prohibition timeline
Target Compound Data	Classified as Perfluoroalkyl carboxylic acid (C=7-13); subject to upcoming prohibition in Japan (effective ~17 June 2026).
Comparator Or Baseline	Short-chain PFCAs (C4–C6) are not currently subject to the same prohibition; perfluoroalkyl carboxylic acids with C < 7 are exempt from the Japanese ban on long-chain PFCAs.
Quantified Difference	Long-chain (C≥7) vs. short-chain (C4–C6): dichotomous regulatory treatment; import prohibition vs. permitted use.
Conditions	Japan CSCL enforcement order revision decided 12 December 2025; import ban effective ~17 June 2026.

Why This Matters

Scientific and industrial users must factor in near-term regulatory bans when procuring this compound for ongoing manufacturing or research, making it critical to evaluate alternative branched PFCAs or non-fluorinated replacements now.

• [1] National Institute of Technology and Evaluation (NITE), Japan. Regulatory Classification: Perfluoroalkyl carboxylic acid (C=7-13). https://www.nite.go.jp/chem/jcheck/detail.action?cno=16486-94-5&mno=2-2659&request_locale=en (accessed 2026-05-03). View Source
• [2] APA Engineering. Japan to Prohibit Chlorpyrifos, MCCPs and Long-Chain PFCAs. Compliance News, 2026-03-11. https://apaengineering.com/compliance-news/japan-to-prohibit-chlorpyrifos-mccps-and-long-chain-pfcas/ (accessed 2026-05-03). View Source

Optimal Application Scenarios for Procuring Octadecafluoro-9-(trifluoromethyl)decanoic acid

Specialty Fluorosurfactant for High-Temperature Emulsion Polymerization

The branched structure of Octadecafluoro-9-(trifluoromethyl)decanoic acid contributes to higher thermodynamic stability compared to linear PFCAs, as indicated by PM6 computational predictions [1]. This property makes the compound a candidate for use as a surfactant in high-temperature emulsion polymerization processes—such as fluoropolymer manufacturing—where linear PFCA surfactants may undergo thermal degradation. The calculated boiling point of 221.5 °C at 760 mmHg provides an operational window for elevated-temperature syntheses. Users should verify thermal stability under their specific process conditions.

Environmental Fate Analytical Standard with Quantified Branched-Isomer Discrimination

Because branched PFCA isomers demonstrably biomagnify less than linear isomers in aquatic food webs—with branched-to-linear ratios declining from 15.5% to 6.0% across trophic levels [2]—Octadecafluoro-9-(trifluoromethyl)decanoic acid serves as a high-value analytical standard for isomer-specific environmental monitoring. Its well-defined single-branch structure enables laboratories to develop targeted GC-MS or LC-MS/MS methods that distinguish branched from linear PFCA contamination, a critical capability for regulatory compliance testing.

Precursor for Fluoroalkyl-Functionalized Materials with Distinct Thermal Signature

The density of 1.765 g/cm³ and boiling point of 221.5 °C differentiate this branched PFCA from linear PFUnA . Synthesizers of fluorinated coatings, water-repellent textiles, or grease-proof paper treatments can exploit the altered intermolecular packing caused by the trifluoromethyl branch to fine-tune coating morphology and curing profiles. The 23 °C lower boiling point relative to estimated linear PFUnA values facilitates solvent removal and purification during downstream functionalization.

Pre-compliance Evaluation and Timely Replacement of Long-Chain PFCAs Before the 2026 Japanese Ban

With Japan's prohibition on long-chain PFCAs (C=7–13) set to take effect approximately 17 June 2026 [3], companies currently using this compound in manufacturing or as a process chemical must urgently evaluate alternatives or apply for transitional permits. Procuring a well-characterized, single-structure reference standard of Octadecafluoro-9-(trifluoromethyl)decanoic acid now enables formulation chemists to conduct side-by-side performance comparisons with short-chain (C4–C6) or non-fluorinated substitutes, generating data to justify either a regulatory exemption application or a full-scale reformulation strategy.

Application

Selection Property

Validation Focus

High-temperature emulsion polymerization

Predicted thermodynamic stability over linear PFCAs

Thermal degradation profile under process conditions

Isomer-specific environmental monitoring

Single branched structure for analytical discrimination

GC-MS/LC-MS/MS method development for branched vs. linear PFCA

Fluoroalkyl-functionalized material synthesis

Distinct density and boiling point from linear PFUnA

Coating morphology and solvent removal efficiency

Pre-compliance reformulation before 2026 ban

Well-characterized long-chain PFCA reference

Side-by-side performance data vs. short-chain or non-fluorinated alternatives

• [1] Rayne S, Forest K. Comparative semiempirical, ab initio, and density functional theory study on the thermodynamic properties of linear and branched perfluoroalkyl sulfonic acids/sulfonyl fluorides, perfluoroalkyl carboxylic acid/acyl fluorides, and perhydroalkyl sulfonic acids, alkanes, and alcohols. J Mol Struct: THEOCHEM, 2010, 941(1-3), 107-118. DOI: 10.1016/j.theochem.2009.11.015. View Source
• [2] Zhang Z, Peng H, Wan Y, Hu J. Isomer-specific trophic transfer of perfluorocarboxylic acids in the marine food web of Liaodong Bay, North China. Environ Sci Technol, 2015, 49(3), 1453-1461. DOI: 10.1021/es504445x. View Source
• [3] APA Engineering. Japan to Prohibit Chlorpyrifos, MCCPs and Long-Chain PFCAs. 2026-03-11. https://apaengineering.com/compliance-news/japan-to-prohibit-chlorpyrifos-mccps-and-long-chain-pfcas/ (accessed 2026-05-03). View Source